![molecular formula C15H15BrF3N7 B609365 6-bromo-5-[(3S)-piperidin-3-yl]-3-[1-(trifluoromethyl)pyrazol-4-yl]pyrazolo[1,5-a]pyrimidin-7-amine CAS No. 2109805-78-7](/img/structure/B609365.png)
6-bromo-5-[(3S)-piperidin-3-yl]-3-[1-(trifluoromethyl)pyrazol-4-yl]pyrazolo[1,5-a]pyrimidin-7-amine
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Overview
Description
MU-380 is a potent and selective CHK1 inhibitor.
Scientific Research Applications
Synthesis and Derivative Development
Polyheterocyclic Ring Systems Synthesis : This compound serves as a precursor for creating new polyheterocyclic ring systems. It reacts with various arylidene malononitriles and ethyl acetoacetate to produce pyrazolo[1,5-a]pyrimidine derivatives, contributing to the development of novel heterocyclic compounds with potential applications in various fields, including pharmacology and material science (Abdel‐Latif, Mehdhar, & Abdel-Ghani, 2019).
Novel Synthesis Methods : Efficient synthesis techniques for 3,5-disubstituted 7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidines have been developed from a common starting material closely related to the compound . This involves SNAr type reactions and Suzuki–Miyaura cross-coupling, enabling the creation of diverse compounds for potential use in medicinal chemistry and drug design (Jismy et al., 2020).
Biological Evaluation and Pharmacological Potential
Anticancer and Anti-inflammatory Agents : Pyrazolo[1,5-a]pyrimidine derivatives, similar to the compound , have been synthesized and evaluated for their anticancer and anti-inflammatory properties. These compounds show potential for development as therapeutic agents against various cancer types and inflammation-related disorders (Rahmouni et al., 2016).
Antimicrobial Activities : Certain derivatives have been studied for their antimicrobial properties, indicating the potential application of this class of compounds in treating bacterial infections and exploring new avenues in antibiotic development (Gomha, Zaki, & Abdelhamid, 2015).
Molecular Structure and Characterization
- Molecular Structure Investigations : Studies on s-triazine derivatives incorporating pyrazole/piperidine/aniline moieties, related to the compound , highlight the significance of molecular structure investigations in understanding intermolecular interactions. This is crucial for designing more effective pharmaceutical agents (Shawish et al., 2021).
properties
CAS RN |
2109805-78-7 |
---|---|
Molecular Formula |
C15H15BrF3N7 |
Molecular Weight |
430.23 |
IUPAC Name |
6-bromo-5-[(3S)-piperidin-3-yl]-3-[1-(trifluoromethyl)pyrazol-4-yl]pyrazolo[1,5-a]pyrimidin-7-amine |
InChI |
InChI=1S/C15H15BrF3N7/c16-11-12(8-2-1-3-21-4-8)24-14-10(6-23-26(14)13(11)20)9-5-22-25(7-9)15(17,18)19/h5-8,21H,1-4,20H2/t8-/m0/s1 |
InChI Key |
MJZFYQKXEVDVRY-MRVPVSSYSA-N |
SMILES |
C1CC(CNC1)C2=NC3=C(C=NN3C(=C2Br)N)C4=CN(N=C4)C(F)(F)F |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>2 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
MU-380; MU 380; MU380; |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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